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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

Introduction: Pigment Yellow 176 (PY 176) is a high-performance organic pigment belonging

to the disazo chemical class. It is characterized by its brilliant, reddish-yellow shade, high color

strength, and good transparency.[1][2] PY 176 is increasingly considered for high-performance

coatings, including automotive and industrial applications, due to its favorable balance of

properties such as good lightfastness, heat stability, and resistance to solvents.[1][2] This

document provides detailed application notes and protocols for researchers, scientists, and

formulation chemists working with Pigment Yellow 176 in the development of high-

performance coatings.

Physicochemical and Performance Data
A thorough understanding of the fundamental properties of Pigment Yellow 176 is crucial for

its effective application. The following table summarizes key quantitative data compiled from

various technical sources.
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Property Value Test Method/Standard

Chemical Class Disazo -

C.I. Name Pigment Yellow 176 -

CAS Number 90268-24-9 -

Molecular Formula C₃₆H₃₅ClN₆O₆ -

Density 1.4 - 1.6 g/cm³ -

Oil Absorption 35 - 45 g/100g ASTM D281-84

Heat Stability 200 - 250 °C Internal Testing

Lightfastness (Full Shade)
6 - 7 (on an 8-point blue wool

scale)
ISO 105-B02

Lightfastness (Reduced Tint)
6 (on an 8-point blue wool

scale)
ISO 105-B02

Weather Resistance 4 (on a 5-point grey scale) ISO 105-A02

Acid Resistance 4 - 5 (on a 5-point scale) Internal Testing

Alkali Resistance 4 - 5 (on a 5-point scale) Internal Testing

Solvent Resistance Good to Excellent Internal Testing

Experimental Protocols for High-Performance
Coatings
The following protocols provide a framework for the incorporation and evaluation of Pigment
Yellow 176 in a typical high-performance solvent-borne acrylic polyurethane coating system.

These protocols can be adapted for other binder systems, such as polyesters or epoxies, with

appropriate adjustments to the formulation and curing conditions.

Pigment Dispersion
Proper dispersion of Pigment Yellow 176 is critical to achieving optimal color strength, gloss,

and film properties. A high-speed disperser or bead mill is recommended for this purpose.
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Objective: To prepare a stable and finely dispersed pigment concentrate (mill base) of Pigment
Yellow 176.

Materials and Equipment:

Pigment Yellow 176

Dispersing resin (e.g., acrylic polyol)

Wetting and dispersing agent (polymeric dispersant recommended)

Solvent blend (e.g., butyl acetate, xylene, MEK)

High-speed disperser with a Cowles blade or a laboratory bead mill

Grindometer (Hegman gauge)

Viscometer

Procedure:

Premixing:

In a suitable vessel, combine the dispersing resin, the majority of the solvent blend, and

the wetting and dispersing agent.

Stir at low speed until a homogeneous solution is formed.

Gradually add the Pigment Yellow 176 powder to the liquid components under agitation,

avoiding the formation of large agglomerates.

Dispersion:

Increase the speed of the high-speed disperser to create a vortex (doughnut effect). The

tip speed of the blade should be approximately 18-25 m/s.

Continue dispersion for 20-30 minutes. Monitor the temperature and ensure it does not

exceed the recommended limit for the binder system (typically < 60°C).
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Alternatively, for finer dispersions, pass the premix through a bead mill. The number of

passes will depend on the desired fineness of grind.

Let-down and Quality Control:

After the dispersion phase, add the remaining solvent and resin to adjust the viscosity and

pigment concentration of the mill base.

Measure the fineness of grind using a grindometer. A Hegman gauge reading of 7 or

higher is generally desirable for high-gloss topcoats.

Measure and record the viscosity of the mill base for future quality control.

Formulation of a High-Performance Topcoat
Objective: To formulate a 2K (two-component) acrylic polyurethane topcoat using the Pigment
Yellow 176 mill base.

Materials:

Pigment Yellow 176 mill base (from Protocol 2.1)

Main acrylic polyol resin

Polyisocyanate crosslinker (e.g., HDI or IPDI based)

Leveling agent

UV absorber and hindered amine light stabilizer (HALS) package

Additional solvents for viscosity adjustment

Procedure:

Component A Preparation:

In a mixing vessel, charge the main acrylic polyol resin.

Under agitation, add the Pigment Yellow 176 mill base.
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Add the leveling agent and the UV absorber/HALS package.

Adjust the viscosity with the appropriate solvent blend.

Component B:

The polyisocyanate crosslinker serves as Component B.

Mixing and Application:

Just before application, mix Component A and Component B at the recommended

stoichiometric ratio (typically provided by the resin manufacturer).

Allow for a short induction time if required.

Apply the coating to a prepared substrate (e.g., primed steel panels) using a spray gun or

a film applicator to achieve the desired dry film thickness.

Performance Evaluation of the Cured Coating
Objective: To assess the key performance characteristics of the cured coating containing

Pigment Yellow 176.

Procedure:

Curing: Allow the coated panels to cure at ambient temperature or under baking conditions

as specified by the resin system. A typical cure schedule might be 7 days at 25°C or 30

minutes at 80°C.

Physical Properties:

Adhesion: Perform a cross-hatch adhesion test according to ASTM D3359.

Flexibility: Evaluate the flexibility and resistance to cracking using a conical mandrel bend

test (ASTM D522).

Hardness: Measure the pencil hardness (ASTM D3363) or pendulum hardness (ISO

1522).
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Gloss: Measure the 20° and 60° gloss levels using a gloss meter (ASTM D523).

Resistance Properties:

Chemical Resistance: Spot test the coating with various chemicals such as gasoline,

motor oil, 10% HCl, and 10% NaOH for a specified duration (e.g., 24 hours) and evaluate

for any changes in appearance (ASTM D1308).

Weather Resistance: Conduct accelerated weathering tests using a QUV or Xenon arc

apparatus (e.g., ASTM G154 or ASTM G155). Periodically measure color change (ΔE) and

gloss retention.
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Caption: Experimental workflow for incorporating and evaluating Pigment Yellow 176.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b570959?utm_src=pdf-body-img
https://www.benchchem.com/product/b570959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Properties

Performance Attributes

Impact on High-Performance Coatings

Pigment Yellow 176

Reddish-Yellow Shade

High Tinting Strength

Good Transparency

Good Lightfastness

High Heat Stability

Good Solvent Resistance

Excellent Color Retention

Enhanced Durability

Versatile Application
(Automotive, Industrial)
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Caption: Key characteristics of Pigment Yellow 176 and their impact on coatings.

Conclusion
Pigment Yellow 176 presents a viable option for formulators of high-performance coatings

seeking a brilliant, reddish-yellow pigment with a good overall balance of properties. Its

successful application is contingent on proper dispersion and formulation within a suitable
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binder system. The protocols outlined in this document provide a comprehensive starting point

for the evaluation and utilization of Pigment Yellow 176 in demanding coating applications.

Further optimization of dispersant levels, pigment-to-binder ratios, and additive packages will

likely be necessary to achieve the desired performance for specific end-use requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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